7-(4-benzylpiperidine-1-carbonyl)-3-pentylquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-benzylpiperidine-1-carbonyl)-3-pentyl-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C26H31N3O3/c1-2-3-7-14-29-25(31)22-11-10-21(18-23(22)27-26(29)32)24(30)28-15-12-20(13-16-28)17-19-8-5-4-6-9-19/h4-6,8-11,18,20H,2-3,7,12-17H2,1H3,(H,27,32)
• InChI Key: XHXJWALSAAJJKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCC(CC3)CC4=CC=CC=C4)NC1=O
• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol

Description

The compound “7-(4-benzylpiperidine-1-carbonyl)-3-pentylquinazoline-2,4(1H,3H)-dione” is a quinazoline derivative. Quinazolines are a class of organic compounds that consist of two fused six-membered rings, one of which is aromatic (benzene) and the other is not (pyrimidine). They are used in a variety of applications, including as building blocks in pharmaceuticals and agrochemicals.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. For example, the carbonyl group could undergo reactions such as nucleophilic addition or reduction.

Scientific Research Applications

Synthesis and Photophysical Properties

A study on benzo[de]isoquinoline-1,3-dione derivatives, which share structural similarities with 7-(4-benzylpiperidine-1-carbonyl)-3-pentylquinazoline-2,4(1H,3H)-dione, demonstrated the synthesis of novel fluorophores. These compounds exhibit yellow-green fluorescence and include stabilizing fragments such as 2,2,6,6-tetramethylpiperidine and 2-(2-hydroxyphenyl)-benzotriazole, indicating potential applications in photostability and fluorescence-based technologies (Bojinov & Panova, 2007).

Tumor-Associated Carbonic Anhydrases Inhibition

Research on 3-hydroxyquinazoline-2,4-dione scaffolds, which are structurally related to the compound , highlighted their potential as potent inhibitors of tumor-associated human carbonic anhydrases IX and XII. These findings suggest a potential application in the development of anticancer therapies targeting these specific enzymes (Falsini et al., 2017).

Intramolecular Hydrogen Bonding and Tautomerism

A study on the structures of acylpyran-diones and acylpyridinediones, which are related to the core structure of 7-(4-benzylpiperidine-1-carbonyl)-3-pentylquinazoline-2,4(1H,3H)-dione, focused on intramolecular hydrogen bonding and tautomerism. This research provides insights into the chemical behavior and stability of such compounds, potentially informing their applications in materials science and molecular design (Hansen, Bolvig, & Kappe, 1995).

Insect Teratogenicity

Benz(g)isoquinoline-5,10-dione has been identified as a teratogen in insects, indicating the biological activity of structurally related quinazoline diones. This highlights the potential for studying the ecological and environmental impacts of such compounds (Ma et al., 1984).